Cas no 146540-02-5 (tert-butyl N-{hydroxy(methyl)carbamoylmethyl}carbamate)

Tert-butyl N-{hydroxy(methyl)carbamoylmethyl}carbamate is a protected carbamate derivative featuring both a tert-butoxycarbonyl (Boc) group and a hydroxymethylcarbamoyl moiety. This compound is valuable in organic synthesis, particularly in peptide chemistry and medicinal chemistry, where the Boc group serves as a temporary protecting group for amines, enabling selective reactivity in multi-step transformations. The hydroxymethylcarbamoyl functionality offers additional versatility for further derivatization. Its stability under neutral and basic conditions, coupled with straightforward deprotection under acidic conditions, makes it a practical intermediate for constructing complex molecular architectures. The compound is typically used in controlled reactions requiring selective amine protection and functional group manipulation.

tert-butyl N-{hydroxy(methyl)carbamoylmethyl}carbamate structure

146540-02-5 structure

Product Name:tert-butyl N-{hydroxy(methyl)carbamoylmethyl}carbamate

CAS No:146540-02-5

MF:C₈H₁₆N₂O₄

MW:204.223642349243

CID:101133

PubChem ID:335792

Update Time:2025-05-28

tert-butyl N-{hydroxy(methyl)carbamoylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

- Carbamic acid,[2-(hydroxymethylamino)-2-oxoethyl]-, 1,1-dimethylethyl ester (9CI)
- Carbamic acid, [2-(hydroxymethylamino)-2-oxoethyl]-, 1,1-dimethylethyl ester,
- tert-butyl N-{hydroxy(methyl)carbamoylmethyl}carbamate
- NSC346887
- EN300-1268279
- tert-butyl N-{[hydroxy(methyl)carbamoyl]methyl}carbamate
- NSC-346887
- tert-butyl N-[2-[hydroxy(methyl)amino]-2-oxoethyl]carbamate
- SCHEMBL3683152
- 146540-02-5
- Inchi： 1S/C8H16N2O4/c1-8(2,3)14-7(12)9-5-6(11)10(4)13/h13H,5H2,1-4H3,(H,9,12)
- InChI Key： RBBSROYJAJGKIK-UHFFFAOYSA-N
- SMILES： O(C(NCC(N(C)O)=O)=O)C(C)(C)C

Computed Properties

Exact Mass: 204.111
Monoisotopic Mass: 204.111
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 78.9Å²

tert-butyl N-{hydroxy(methyl)carbamoylmethyl}carbamate Pricemore >>

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Enamine	EN300-1268279-0.05g	tert-butyl N-{[hydroxy(methyl)carbamoyl]methyl}carbamate	146540-02-5	0.05g	$1020.0	2023-07-10
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Enamine	EN300-1268279-10.0g	tert-butyl N-{[hydroxy(methyl)carbamoyl]methyl}carbamate	146540-02-5	10.0g	$5221.0	2023-07-10
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